Cas no 1842341-45-0 (N-(4-ethynylphenyl)cyclopropanecarboxamide)

• Product Name: N-(4-ethynylphenyl)cyclopropanecarboxamide
• CAS No: 1842341-45-0
• MF: C₁₂H₁₁NO
• MW: 185.221843004227
• CID: 6323353
• PubChem ID: 135361992
• Update Time: 2025-10-19

N-(4-ethynylphenyl)cyclopropanecarboxamide Chemical and Physical Properties

Names and Identifiers

• EN300-743983
• SCHEMBL20540591
• 1842341-45-0
• N-(4-ethynylphenyl)cyclopropanecarboxamide

• Inchi： 1S/C12H11NO/c1-2-9-3-7-11(8-4-9)13-12(14)10-5-6-10/h1,3-4,7-8,10H,5-6H2,(H,13,14)
• InChI Key： JBNVXPXUVLQHGO-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1C=CC(C#C)=CC=1

Computed Properties

• Exact Mass: 185.084063974g/mol
• Monoisotopic Mass: 185.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 29.1Ų

Additional information on N-(4-ethynylphenyl)cyclopropanecarboxamide

Comprehensive Overview of N-(4-ethynylphenyl)cyclopropanecarboxamide (CAS No. 1842341-45-0)

In the realm of organic chemistry and pharmaceutical research, N-(4-ethynylphenyl)cyclopropanecarboxamide (CAS No. 1842341-45-0) has emerged as a compound of significant interest. This molecule, characterized by its unique cyclopropane and ethynylphenyl moieties, is increasingly studied for its potential applications in drug discovery and material science. Researchers are particularly intrigued by its structural versatility, which allows for modifications that can enhance its biological activity or physical properties.

The compound's CAS number 1842341-45-0 serves as a critical identifier in chemical databases, ensuring accurate referencing in academic and industrial settings. Its carboxamide functional group is a common feature in many bioactive molecules, making it a valuable scaffold for designing new therapeutics. Recent studies have explored its role in targeting specific enzymes or receptors, aligning with the growing demand for precision medicine and personalized therapies.

One of the most searched topics related to N-(4-ethynylphenyl)cyclopropanecarboxamide is its synthesis and structure-activity relationship (SAR). Chemists are keen to understand how slight modifications to its cyclopropane ring or ethynyl group can influence its binding affinity or stability. This aligns with broader trends in computational chemistry, where AI-driven molecular modeling is used to predict optimal structures for desired outcomes.

Another area of interest is the compound's potential in material science. Its rigid cyclopropane core and conjugated ethynylphenyl system make it a candidate for developing advanced polymers or organic electronic materials. With the rise of green chemistry, researchers are also investigating eco-friendly synthesis routes for this compound, addressing the demand for sustainable chemical processes.

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In summary, N-(4-ethynylphenyl)cyclopropanecarboxamide (CAS No. 1842341-45-0) represents a fascinating intersection of chemistry and innovation. Its applications span from drug development to advanced materials, making it a subject of ongoing exploration. As research progresses, this compound is likely to play a pivotal role in addressing some of the most pressing challenges in science and technology today.